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Compound of Interest

Compound Name:
2-(4-Methoxyphenoxy)-5-

nitropyridine

CAS No.: 71973-03-0

Cat. No.: B3151691

Get Quote

CAS Number: 71973-03-0 Formula: C₁₂H₁₀N₂O₄ Molecular Weight: 246.22 g/mol Disposal

Classification: Non-Halogenated Organic Hazardous Waste

Part 1: Executive Safety Assessment
Directive: This section defines the immediate safety parameters required before any waste

handling occurs.

As a Senior Application Scientist, I emphasize that safe disposal begins with accurate

characterization. 2-(4-Methoxyphenoxy)-5-nitropyridine is a nitro-substituted pyridine

derivative.[1] While generally stable, the nitro group (

) introduces potential reactivity concerns, particularly regarding thermal stability and
incompatibility with strong reducing agents.

Hazard Profile (GHS Classification)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3151691#bc-rfq
https://www.benchchem.com/product/b3151691/docs?utm_src=pdf-body#proper-disposal-procedures-for-2-4-methoxyphenoxy-5-nitropyridine
https://www.molaid.com/MS_2069953
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0094-0004/attachment_9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin/Eye Irritation: Category 2 (Causes serious irritation).[3][4][5][6]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).[3]

Reactivity: Stable under ambient conditions.[3] Avoid heating to decomposition (emits toxic

fumes).

Mandatory PPE Checklist (Self-Validating System)
Respiratory: NIOSH-approved N95 particulate respirator or half-mask with organic

vapor/acid gas cartridges if handling large quantities or dust is generated.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended for

waste consolidation.

Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid waste pouring.

Body: Lab coat fully buttoned; closed-toe chemical-resistant shoes.

Part 2: Waste Characterization & Segregation
Directive: Correctly categorizing waste prevents dangerous cross-reactions and regulatory

fines.

Chemical Analysis for Disposal
Unlike many pyridine precursors (e.g., 2-Amino-4-bromo-3-nitropyridine), 2-(4-
Methoxyphenoxy)-5-nitropyridine is NON-HALOGENATED.

Contains: Carbon, Hydrogen, Nitrogen, Oxygen.

Lacks: Fluorine, Chlorine, Bromine, Iodine.

Operational Rule: Do not dispose of this in "Halogenated Waste" streams. Doing so increases

incineration costs and may violate specific facility protocols for non-halogenated solvent

recovery.
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Segregation Logic
Incompatible Stream Risk Factor Action

Strong Oxidizers Fire/Explosion
Segregate strictly. Do not mix

with nitrates or perchlorates.

Strong Bases Exothermic Hydrolysis

Avoid mixing with hydroxide

solutions; may cleave the ether

linkage.

Reducing Agents Heat Generation

Nitro groups can be vigorously

reduced; keep away from

hydrides/metals.

Part 3: Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or
Contaminated Solids)
Applicability: Expired reagents, contaminated weighing boats, spill cleanup debris.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a chemically resistant screw cap.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "2-(4-Methoxyphenoxy)-5-nitropyridine (Solid)"[1]

Hazard Checkbox: Toxic, Irritant.

Transfer: Transfer solid waste using a disposable spatula. Do not generate dust.[3][4][5][6][7]

[8][9][10]

Sealing: Wipe the threads of the jar with a dry Kimwipe before sealing to ensure a tight

closure and prevent thread degradation.

Scenario B: Liquid Waste (Mother Liquors/Solutions)
Applicability: Reaction mixtures, HPLC effluent.
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Solvent Compatibility: Ensure the primary solvent (e.g., Dichloromethane, Ethyl Acetate,

Methanol) is identified.

Note: Even though the solute is non-halogenated, if dissolved in DCM (Dichloromethane),

the entire mixture must be classified as Halogenated Waste.

Consolidation:

If dissolved in Non-Halogenated Solvents (MeOH, EtOH, Acetone): Dispose in Organic

Waste (Non-Halogenated) container.

If dissolved in Halogenated Solvents (DCM, Chloroform): Dispose in Organic Waste

(Halogenated) container.

Neutralization (If Acidic/Basic): If the solution contains acids or bases, neutralize to pH 6–8

before adding to the organic waste drum to prevent drum pressurization.

Part 4: Emergency Spill Procedures (Disposal
Focused)
Directive: Immediate containment reduces disposal volume and risk.

Evacuate & Ventilate: If dust is airborne, clear the area for 15 minutes.

PPE Upgrade: Don double nitrile gloves and respiratory protection.

Containment:

Solids: Cover with a damp paper towel to prevent dust dispersal, then scoop into a waste

jar.

Liquids: Surround with absorbent boom/pads. Absorb liquid with vermiculite or sand.[7][9]

Decontamination: Wipe surface with a soap/water solution.[4][5] Collect all wipes as solid

hazardous waste. Do not flush down the drain.

Part 5: Disposal Decision Workflow
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Directive: Use this logic tree to determine the correct waste stream immediately.

Waste: 2-(4-Methoxyphenoxy)-5-nitropyridine

Physical State?

Solid (Powder/Debris) Liquid (Solution)

Dispose: Solid Hazardous Waste
(Toxic/Irritant)

Pack in HDPE/Glass

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

Dispose: Halogenated Organic Liquid

Segregate from Oxidizers

Dispose: Non-Halogenated Organic Liquid

Segregate from Oxidizers

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-(4-Methoxyphenoxy)-5-nitropyridine based on

physical state and solvent carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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